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Compound of Interest

Compound Name: Sulfuric acid;tridecan-2-ol

Cat. No.: B15443195 Get Quote

An In-depth Technical Guide on the Physical Characteristics of Tridecan-2-ol Reaction with

H₂SO₄

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the acid-catalyzed dehydration of

tridecan-2-ol using sulfuric acid (H₂SO₄). Tridecan-2-ol, a secondary alcohol, undergoes an E1

elimination reaction in the presence of a strong acid catalyst and heat to yield a mixture of

isomeric alkenes, primarily tridecenes. This document details the physical properties of the

reactant and its products, the underlying reaction mechanism, a comprehensive experimental

protocol, and essential safety considerations. The information is intended to support

researchers and professionals in the fields of organic synthesis and drug development.

Physical Characteristics of Reactant and Products
The reaction involves the conversion of tridecan-2-ol, a long-chain secondary alcohol, into

various isomers of tridecene. The physical properties of these compounds are crucial for

experimental design, purification, and characterization.

Tridecan-2-ol
Tridecan-2-ol is a secondary alcohol characterized by a hydroxyl group on the second carbon

of a thirteen-carbon chain.[1] It exists as a colorless solid or melt at room temperature.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15443195?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tridecanol
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01926~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2000:33:53~~2-Tridecanol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15443195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₃H₂₈O

Molecular Weight 200.36 g/mol [1]

Melting Point 22 to 30 °C (71.6 to 86 °F)[2][3][4]

Boiling Point
256 to 258 °C (492.8 to 496.4 °F) at 760

mmHg[3]

Density 0.831 g/cm³[4]

Flash Point 102.22 °C (216 °F)[3][4]

Appearance Colorless to white solid or melt[2][5]

Solubility Low water solubility[2]

CAS Number 1653-31-2[1]

Tridecene (Products)
The dehydration of tridecan-2-ol results in a mixture of tridecene isomers, primarily 1-tridecene

and 2-tridecene (in cis and trans forms). These are colorless liquids at room temperature.[6][7]
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Property 1-Tridecene (E)-Tridec-2-ene

Molecular Formula C₁₃H₂₆ C₁₃H₂₆

Molecular Weight 182.35 g/mol [7] 182.35 g/mol [8]

Melting Point
-23 to -24 °C (-9.4 to -11.2 °F)

[7]
Not available

Boiling Point
232 to 233 °C (449.6 to 451.4

°F)[7]
Not available

Density 0.766 g/mL at 25 °C Not available

Appearance Colorless liquid[6][7] Liquid[8]

Solubility
Insoluble in water; soluble in

non-polar organic solvents[6]
Not available

CAS Number 2437-56-1[6] 41446-58-6[8]

Reaction Mechanism and Pathway
The reaction of tridecan-2-ol with concentrated sulfuric acid is a classic acid-catalyzed

dehydration that proceeds via an E1 (Elimination, Unimolecular) mechanism.[9][10] This multi-

step process is favored for secondary and tertiary alcohols.[9]

Step 1: Protonation of the Alcohol The hydroxyl group of tridecan-2-ol acts as a weak base and

is protonated by the strong acid catalyst (H₂SO₄), forming a good leaving group, an

alkyloxonium ion.[9][10][11]

Step 2: Formation of a Carbocation The protonated hydroxyl group departs as a water

molecule, resulting in the formation of a secondary carbocation at the second carbon position.

[9][11] This is the rate-determining step of the reaction.

Step 3: Deprotonation to Form an Alkene A weak base, such as the bisulfate ion (HSO₄⁻) or

another alcohol molecule, abstracts a proton from a carbon atom adjacent to the carbocation.

This leads to the formation of a double bond.
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Due to the structure of the secondary carbocation, deprotonation can occur from two different

adjacent carbons, leading to a mixture of products:

1-Tridecene: Formed by removing a proton from the first carbon (C1).

2-Tridecene: Formed by removing a proton from the third carbon (C3).

According to Zaitsev's Rule, the major product will be the most stable, most substituted alkene.

Therefore, 2-tridecene is expected to be the major product. Furthermore, 2-tridecene can exist

as geometric isomers (cis and trans).[12][13]

Step 1: Protonation

Step 2: Carbocation Formation

Step 3: Deprotonation

Tridecan-2-ol Alkyloxonium Ion+ H⁺

H₂SO₄ HSO₄⁻

Alkyloxonium Ion Secondary Carbocation Secondary Carbocation

H₂O

- H₂O 1-Tridecene (Minor)- H⁺ (from C1)

2-Tridecene (Major)- H⁺ (from C3)HSO₄⁻

Click to download full resolution via product page

Caption: E1 Dehydration Mechanism of Tridecan-2-ol.

Experimental Protocols
The following is a generalized protocol for the dehydration of a secondary alcohol, adapted for

tridecan-2-ol. Reaction temperatures for secondary alcohols are typically in the range of 100–

140 °C.[9][11]

Materials and Equipment
Tridecan-2-ol
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Concentrated sulfuric acid (98%) or concentrated phosphoric acid (85%)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or a similar organic solvent

Round-bottom flask

Distillation apparatus (simple or fractional)

Separatory funnel

Heating mantle with a temperature controller

Magnetic stirrer and stir bar

Ice bath

Procedure
Reaction Setup: Place 1 mole equivalent of tridecan-2-ol into a round-bottom flask equipped

with a magnetic stir bar.

Catalyst Addition: While cooling the flask in an ice bath and stirring, slowly add 0.2-0.5 mole

equivalents of cold, concentrated sulfuric acid dropwise. Note: Phosphoric acid is often

preferred as it is less oxidizing and leads to fewer side reactions like charring.[13][14]

Dehydration: Assemble a simple distillation apparatus with the reaction flask. Heat the

mixture gently using a heating mantle to a temperature of 100-140 °C. The alkene product,

being more volatile than the alcohol, will distill over along with water.

Workup - Neutralization: Collect the distillate in a flask cooled in an ice bath. Transfer the

distillate to a separatory funnel and wash it with a saturated sodium bicarbonate solution to

neutralize any remaining acid.
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Workup - Extraction: Wash the organic layer with water, followed by a brine solution.

Separate the organic layer.

Drying: Dry the organic layer over an anhydrous drying agent like MgSO₄ or Na₂SO₄.

Purification: Decant or filter the dried liquid and purify it via fractional distillation to separate

the isomeric alkene products from any unreacted alcohol.
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1. Add Tridecan-2-ol to Flask

2. Slowly Add Conc. H₂SO₄ (in ice bath)

3. Heat Mixture (100-140°C) & Distill

4. Collect Distillate (Alkene + Water)

5. Neutralize with NaHCO₃ Solution

6. Wash with Water and Brine

7. Dry Organic Layer (e.g., MgSO₄)

8. Purify via Fractional Distillation

Click to download full resolution via product page

Caption: General Experimental Workflow for Dehydration.

Safety and Handling
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Concentrated Sulfuric Acid (H₂SO₄):

Hazards: Extremely corrosive and a strong oxidizing agent. Causes severe skin burns and

eye damage. The reaction is highly exothermic, especially when mixed with water or

alcohols.[13][14]

Precautions: Always wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat. Add acid slowly to the alcohol

while cooling to control the exothermic reaction. Work in a well-ventilated fume hood.

Tridecan-2-ol:

Hazards: Generally considered to have low acute toxicity.[2] May cause skin and eye

irritation upon contact.[15]

Precautions: Avoid contact with skin and eyes. Use in a well-ventilated area.

Reaction Mixture:

The reaction can produce dark-colored byproducts due to oxidation and polymerization, a

process often referred to as charring.[14][16] This is more common with sulfuric acid than

with phosphoric acid.

Conclusion
The reaction of tridecan-2-ol with sulfuric acid is an effective method for synthesizing tridecene

isomers via an E1 dehydration mechanism. A thorough understanding of the physical

properties of the involved substances, precise control over reaction conditions (especially

temperature), and adherence to safety protocols are paramount for achieving high yields and

ensuring laboratory safety. The major product, 2-tridecene, is favored according to Zaitsev's

rule, but a mixture of isomers is expected, necessitating purification by fractional distillation.

This guide provides the foundational knowledge for professionals to successfully carry out and

adapt this important organic transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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